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Compound of Interest

[4-(2,5-Dimethyl-pyrrol-1-yl)-
Compound Name:
phenyl]-acetic acid

Cat. No.: B187347

Initial investigations to fulfill the request for detailed application notes and protocols for CAS
26165-63-9 in neurodegeneration research have revealed no direct link between this specific
chemical compound and the field of neurodegeneration.

The CAS number 26165-63-9 corresponds to the chemical compound [4-(2,5-dimethyl-1H-
pyrrol-1-yl)phenyl]-acetic acid.[1][2][3][4] Extensive searches of scientific literature and
chemical databases have not yielded any published studies, application notes, or protocols
detailing the use of this molecule in in-vitro or in-vivo models of neurodegenerative diseases
such as Alzheimer's, Parkinson's, Huntington's, or ALS.

While the initial query suggested a potential role in neurodegeneration, the available data does
not support this. The compound is listed by various chemical suppliers as a versatile small
molecule scaffold or building block for research and development purposes.[3] However, its
specific biological activities and potential therapeutic applications, particularly within
neuroscience, remain uncharacterized in publicly accessible research.

It is possible that the query was based on a misunderstanding or a very recent, unpublished
development. Researchers interested in the potential of novel small molecules for
neurodegeneration research are encouraged to perform their own preliminary screenings to
determine any relevant biological activity.
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A Note on a Related but Distinct Class of
Compounds: Peptidyl Fluoromethyl Ketones

Interestingly, the broader chemical class of peptidyl fluoromethyl ketones (PFMKSs) has been
investigated for its relevance to neurodegeneration.[5][6][7] These compounds are known
inhibitors of certain proteases, such as caspases and calpains, which are enzymes implicated
in the pathological pathways of neuronal cell death and inflammation that are characteristic of
many neurodegenerative disorders.[6]

It is crucial to emphasize that [4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]-acetic acid (CAS 26165-
63-9) is not a peptidyl fluoromethyl ketone. The potential therapeutic strategies involving
PFMKs are distinct from any hypothetical application of the specified CAS number.

In conclusion, there is currently no scientific basis to provide application notes or experimental
protocols for CAS 26165-63-9 in the context of neurodegeneration research models. The
scientific community has not published any findings to suggest its use in this area.
Professionals in drug development and neuroscience research should be aware of this lack of
data before considering this specific compound for their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32899354/
https://pubmed.ncbi.nlm.nih.gov/32899354/
https://www.benchchem.com/product/b187347#applications-of-cas-26165-63-9-in-neurodegeneration-research-models
https://www.benchchem.com/product/b187347#applications-of-cas-26165-63-9-in-neurodegeneration-research-models
https://www.benchchem.com/product/b187347#applications-of-cas-26165-63-9-in-neurodegeneration-research-models
https://www.benchchem.com/product/b187347#applications-of-cas-26165-63-9-in-neurodegeneration-research-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

